molecular formula C21H18O3 B8592460 2,6-Bis-benzyloxybenzaldehyde CAS No. 25983-53-3

2,6-Bis-benzyloxybenzaldehyde

Cat. No. B8592460
CAS RN: 25983-53-3
M. Wt: 318.4 g/mol
InChI Key: HODTWSSKUTVXMG-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2,6-Bis-benzyloxybenzaldehyde is a useful research compound. Its molecular formula is C21H18O3 and its molecular weight is 318.4 g/mol. The purity is usually 95%.
BenchChem offers high-quality 2,6-Bis-benzyloxybenzaldehyde suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2,6-Bis-benzyloxybenzaldehyde including the price, delivery time, and more detailed information at info@benchchem.com.

properties

CAS RN

25983-53-3

Molecular Formula

C21H18O3

Molecular Weight

318.4 g/mol

IUPAC Name

2,6-bis(phenylmethoxy)benzaldehyde

InChI

InChI=1S/C21H18O3/c22-14-19-20(23-15-17-8-3-1-4-9-17)12-7-13-21(19)24-16-18-10-5-2-6-11-18/h1-14H,15-16H2

InChI Key

HODTWSSKUTVXMG-UHFFFAOYSA-N

Canonical SMILES

C1=CC=C(C=C1)COC2=C(C(=CC=C2)OCC3=CC=CC=C3)C=O

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of (2,6-bis-benzyloxyphenyl)-methanol (3.0 g) in methylene chloride (40 mL) is added Dess-Martin reagent (1.5 equivalents, 15% by weight in methylene chloride) and the mixture is stirred at RT for 30 min. Saturated NaHCO3 is added and the organic phase is washed with water and brine then is dried over sodium sulfate. The solvent is removed under reduced pressure and the residue is purified by flash chromatography using hexane/EtOAc (7:1) as eluent to give the title compound as a reddish liquid.
Name
(2,6-bis-benzyloxyphenyl)-methanol
Quantity
3 g
Type
reactant
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Quantity
40 mL
Type
solvent
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.